Cas no 470696-05-0 (3-(4-methoxyphenyl)amino-1-4-(morpholin-4-yl)phenylpyrrolidine-2,5-dione)

3-(4-Methoxyphenyl)amino-1-4-(morpholin-4-yl)phenylpyrrolidine-2,5-dione is a heterocyclic compound featuring a pyrrolidine-2,5-dione core substituted with a 4-methoxyphenylamino group and a 4-morpholinophenyl moiety. This structure imparts potential reactivity and binding affinity, making it a candidate for pharmaceutical and materials research. The morpholine group enhances solubility and bioavailability, while the methoxyphenyl substituent may influence electronic properties and intermolecular interactions. Its well-defined molecular architecture allows for precise modifications, enabling applications in medicinal chemistry, particularly as an intermediate for kinase inhibitors or other biologically active molecules. The compound's stability and synthetic versatility further support its utility in exploratory and developmental studies.
3-(4-methoxyphenyl)amino-1-4-(morpholin-4-yl)phenylpyrrolidine-2,5-dione structure
470696-05-0 structure
Product name:3-(4-methoxyphenyl)amino-1-4-(morpholin-4-yl)phenylpyrrolidine-2,5-dione
CAS No:470696-05-0
MF:C21H23N3O4
MW:381.425025224686
CID:6032674
PubChem ID:2867424

3-(4-methoxyphenyl)amino-1-4-(morpholin-4-yl)phenylpyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

    • 3-(4-methoxyphenyl)amino-1-4-(morpholin-4-yl)phenylpyrrolidine-2,5-dione
    • 2,5-Pyrrolidinedione, 3-[(4-methoxyphenyl)amino]-1-[4-(4-morpholinyl)phenyl]-
    • Cambridge id 5768667
    • 3-(4-METHOXYANILINO)-1-(4-(4-MORPHOLINYL)PHENYL)-2,5-PYRROLIDINEDIONE
    • Oprea1_848550
    • AKOS000569405
    • 3-(4-methoxyanilino)-1-(4-morpholin-4-ylphenyl)pyrrolidine-2,5-dione
    • AB00096306-01
    • F0220-0040
    • 3-[(4-methoxyphenyl)amino]-1-[4-(morpholin-4-yl)phenyl]pyrrolidine-2,5-dione
    • AKOS016318702
    • 3-((4-methoxyphenyl)amino)-1-(4-morpholinophenyl)pyrrolidine-2,5-dione
    • 470696-05-0
    • Inchi: 1S/C21H23N3O4/c1-27-18-8-2-15(3-9-18)22-19-14-20(25)24(21(19)26)17-6-4-16(5-7-17)23-10-12-28-13-11-23/h2-9,19,22H,10-14H2,1H3
    • InChI Key: ODHQTWVREHNJPM-UHFFFAOYSA-N
    • SMILES: N1(C2=CC=C(N3CCOCC3)C=C2)C(=O)CC(NC2=CC=C(OC)C=C2)C1=O

Computed Properties

  • Exact Mass: 381.16885622g/mol
  • Monoisotopic Mass: 381.16885622g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 550
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 71.1Ų
  • XLogP3: 2.2

Experimental Properties

  • Density: 1.318±0.06 g/cm3(Predicted)
  • Boiling Point: 692.7±55.0 °C(Predicted)
  • pka: 4.15±0.40(Predicted)

3-(4-methoxyphenyl)amino-1-4-(morpholin-4-yl)phenylpyrrolidine-2,5-dione Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0220-0040-3mg
3-[(4-methoxyphenyl)amino]-1-[4-(morpholin-4-yl)phenyl]pyrrolidine-2,5-dione
470696-05-0 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F0220-0040-20mg
3-[(4-methoxyphenyl)amino]-1-[4-(morpholin-4-yl)phenyl]pyrrolidine-2,5-dione
470696-05-0 90%+
20mg
$99.0 2023-05-17
Life Chemicals
F0220-0040-50mg
3-[(4-methoxyphenyl)amino]-1-[4-(morpholin-4-yl)phenyl]pyrrolidine-2,5-dione
470696-05-0 90%+
50mg
$160.0 2023-05-17
Life Chemicals
F0220-0040-40mg
3-[(4-methoxyphenyl)amino]-1-[4-(morpholin-4-yl)phenyl]pyrrolidine-2,5-dione
470696-05-0 90%+
40mg
$140.0 2023-05-17
Life Chemicals
F0220-0040-1mg
3-[(4-methoxyphenyl)amino]-1-[4-(morpholin-4-yl)phenyl]pyrrolidine-2,5-dione
470696-05-0 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F0220-0040-10μmol
3-[(4-methoxyphenyl)amino]-1-[4-(morpholin-4-yl)phenyl]pyrrolidine-2,5-dione
470696-05-0 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F0220-0040-4mg
3-[(4-methoxyphenyl)amino]-1-[4-(morpholin-4-yl)phenyl]pyrrolidine-2,5-dione
470696-05-0 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F0220-0040-20μmol
3-[(4-methoxyphenyl)amino]-1-[4-(morpholin-4-yl)phenyl]pyrrolidine-2,5-dione
470696-05-0 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F0220-0040-15mg
3-[(4-methoxyphenyl)amino]-1-[4-(morpholin-4-yl)phenyl]pyrrolidine-2,5-dione
470696-05-0 90%+
15mg
$89.0 2023-05-17
Life Chemicals
F0220-0040-2μmol
3-[(4-methoxyphenyl)amino]-1-[4-(morpholin-4-yl)phenyl]pyrrolidine-2,5-dione
470696-05-0 90%+
2μl
$57.0 2023-05-17

Additional information on 3-(4-methoxyphenyl)amino-1-4-(morpholin-4-yl)phenylpyrrolidine-2,5-dione

Recent Advances in the Study of 3-(4-methoxyphenyl)amino-1-4-(morpholin-4-yl)phenylpyrrolidine-2,5-dione (CAS: 470696-05-0)

The compound 3-(4-methoxyphenyl)amino-1-4-(morpholin-4-yl)phenylpyrrolidine-2,5-dione (CAS: 470696-05-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring a pyrrolidine-2,5-dione core with morpholine and methoxyphenyl substituents, exhibits unique pharmacological properties that make it a promising candidate for drug development. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic routes, and exploring its biological activities against various disease targets.

Structural analysis reveals that the presence of both electron-donating (methoxy) and electron-withdrawing (morpholine) groups in the molecular architecture of 470696-05-0 contributes to its diverse reactivity and binding affinity to biological targets. The compound's ability to interact with multiple protein targets has been demonstrated through computational docking studies and X-ray crystallography, showing particular affinity for kinase domains and protein-protein interaction interfaces. These findings suggest potential applications in oncology and inflammatory diseases where such molecular interactions play crucial roles.

Recent synthetic chemistry advancements have improved the yield and purity of 470696-05-0 through optimized palladium-catalyzed coupling reactions and microwave-assisted synthesis techniques. A 2023 study published in the Journal of Medicinal Chemistry reported a novel three-step synthesis route achieving 78% overall yield with >99% purity, representing a significant improvement over previous methods. These developments have facilitated more extensive biological evaluation of the compound and its derivatives.

Biological evaluations have demonstrated that 3-(4-methoxyphenyl)amino-1-4-(morpholin-4-yl)phenylpyrrolidine-2,5-dione exhibits potent inhibitory activity against several cancer-related kinases, with IC50 values in the low micromolar range. Particularly noteworthy is its selective inhibition of the PI3K/AKT/mTOR pathway, which plays a central role in cell proliferation and survival. In vitro studies using various cancer cell lines have shown promising antiproliferative effects, with the compound inducing apoptosis through caspase-3 activation and cell cycle arrest at the G2/M phase.

Pharmacokinetic studies in animal models have revealed favorable absorption and distribution properties of 470696-05-0, with oral bioavailability estimated at 45-55% in rodent studies. The compound demonstrates good blood-brain barrier penetration, suggesting potential applications in central nervous system disorders. However, metabolic stability remains an area for improvement, as first-pass metabolism leads to significant glucuronidation of the morpholine nitrogen.

Current research directions include structural modifications to enhance metabolic stability while maintaining or improving target affinity. Several analogs have been synthesized with modified morpholine rings or substituted phenyl groups, showing varied activity profiles. The most promising derivatives are undergoing preclinical evaluation for potential advancement to clinical trials, particularly for oncology indications where current PI3K inhibitors face challenges with toxicity and resistance.

In conclusion, 3-(4-methoxyphenyl)amino-1-4-(morpholin-4-yl)phenylpyrrolidine-2,5-dione represents an important scaffold in medicinal chemistry with demonstrated biological activities and therapeutic potential. Ongoing research continues to explore its full pharmacological profile and optimize its drug-like properties, positioning it as a valuable compound for future drug discovery efforts in multiple therapeutic areas.

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